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Compound of Interest

Compound Name: Uvaol

Cat. No.: B1682811 Get Quote

Essential Safety and Handling Guide for Uvaol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Uvaol. The following procedures are based on

general laboratory safety protocols for handling solid chemical compounds where specific

hazard data is limited. According to information from the ECHA C&L Inventory, Uvaol has been

reported as not meeting GHS hazard criteria by multiple companies[1]. However, in the

absence of a comprehensive Safety Data Sheet (SDS), it is prudent to handle Uvaol with a

standard level of care applicable to all laboratory chemicals.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling any chemical to ensure

appropriate protective measures are in place. The following table summarizes the

recommended PPE for handling Uvaol in a laboratory setting, based on general best practices.

[2][3]
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PPE Category Item
Specifications and
Recommendations

Eye and Face Safety Glasses

Must have side shields and

meet ANSI Z87.1 standards.

Required at all times in the

laboratory.[2]

Chemical Splash Goggles

To be worn when there is a

potential for splashing, such as

when handling solutions of

Uvaol.

Face Shield

Recommended in addition to

goggles when handling larger

quantities of Uvaol powder or

solutions where there is a

significant splash hazard.[2][4]

Hand Disposable Gloves

Nitrile gloves are a standard

choice for incidental contact

with many chemicals.[2]

Always check manufacturer's

glove compatibility charts.[3]

Body Laboratory Coat

A long-sleeved lab coat,

preferably with a high cotton

content, should be worn to

protect skin and clothing.[2]

Chemical-Resistant Apron

Recommended when handling

larger quantities of Uvaol

solutions to provide an

additional layer of protection

against spills.

Respiratory Dust Mask/Respirator Recommended when handling

Uvaol powder outside of a

fume hood to minimize

inhalation of fine particles. A
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fitted N95 respirator is a

suitable option.[5]

Standard Operating Procedure for Handling Uvaol
This section provides a step-by-step guide for the safe handling of Uvaol from receipt to

disposal.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks. Wear appropriate

PPE, including gloves and safety glasses, during inspection.

Labeling: Ensure the container is clearly labeled with the chemical name (Uvaol), CAS

number (545-46-0), and any known hazard information.

Storage: Store Uvaol in a cool, dry, and well-ventilated area away from incompatible

materials. The container should be tightly sealed. For long-term stability, storage at -20°C is

recommended[6].

Engineering Controls
Ventilation: When weighing or handling Uvaol powder, it is best practice to do so in a

chemical fume hood or a ventilated enclosure to minimize inhalation exposure.

Eyewash and Safety Shower: Ensure that a properly functioning eyewash station and safety

shower are readily accessible in the work area.

Handling and Use
Personal Hygiene: Do not eat, drink, or smoke in the laboratory[7][8]. Wash hands

thoroughly with soap and water after handling Uvaol, even if gloves were worn.[7][8]

Weighing: To avoid generating dust, handle Uvaol powder carefully. Use a spatula to transfer

the solid. If possible, weigh directly into the receiving vessel.

Preparing Solutions: When dissolving Uvaol, add the solid to the solvent slowly to avoid

splashing. Uvaol is soluble in chloroform and slightly soluble in ethanol[6].
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Spill Management: In the event of a spill, isolate the area. For small powder spills, carefully

sweep or vacuum the material into a labeled waste container. Avoid creating dust. For liquid

spills, absorb with an inert material and place in a sealed container for disposal.

Waste Disposal
Container Labeling: All waste containing Uvaol must be collected in a clearly labeled, sealed

container.

Disposal Protocol: Dispose of Uvaol waste in accordance with local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) office for

specific guidance. Do not pour Uvaol waste down the drain.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be disposed of as chemical waste.

Visual Workflow and Safety Hierarchy
The following diagrams illustrate the procedural workflow for handling Uvaol and the hierarchy

of controls for minimizing exposure.
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Caption: Workflow for the safe handling of Uvaol in a laboratory setting.
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Caption: Hierarchy of controls for minimizing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

